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Compound of Interest

Compound Name: Formebolone

Cat. No.: B1673541 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the fundamental molecular properties of

Formebolone, an anabolic-androgenic steroid. The document focuses on its molecular weight

and chemical formula, presenting the data in a structured format for clarity and ease of

comparison.

Core Molecular Data
Formebolone, a synthetic derivative of testosterone, is distinguished by a specific molecular

arrangement that dictates its biological activity. The empirical and molecular weights are

fundamental parameters for any quantitative analysis, including dosage calculations, metabolic

studies, and analytical detection.

Parameter Value Source

Molecular Formula C21H28O4 [1][2][3][4]

Molecular Weight 344.45 g/mol [4][5][6]

Exact Mass 344.1988 u [4]

Elemental Composition
C: 73.23%, H: 8.19%, O:

18.58%
[2][4]
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Experimental Protocols
While specific, detailed experimental protocols for the synthesis or analysis of Formebolone
are proprietary and not extensively published in public literature, general methodologies can be

inferred from standard practices in steroid chemistry and analytical toxicology.

Synthesis: The preparation of Formebolone would likely involve a multi-step chemical

synthesis starting from a commercially available steroid precursor. Key reaction steps would

include the introduction of the 2-formyl group, the 11α-hydroxyl group, and the 17α-methyl

group, along with the creation of the 1,4-diene structure in the A-ring of the steroid nucleus.

Each step would necessitate specific reagents and reaction conditions (e.g., temperature,

pressure, catalysts) followed by purification and characterization (e.g., NMR, mass

spectrometry, HPLC) to ensure the identity and purity of the final compound.

Analytical Detection: In the context of anti-doping and metabolic studies, the detection of

Formebolone and its metabolites in biological matrices such as urine is a critical application. A

typical workflow for such an analysis is outlined below.
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Analytical workflow for Formebolone detection.

Signaling and Metabolic Considerations
Formebolone functions as an anabolic-androgenic steroid (AAS).[7] Its mechanism of action,

like other AAS, is presumed to involve binding to and activating androgen receptors, leading to

downstream effects on gene transcription that promote protein synthesis and muscle growth. It
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has also been noted for its anticatabolic properties, potentially by counteracting the effects of

glucocorticoids.[4][7]
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Simplified androgen receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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